(+)-1-(2-Benzyloxyphenyl)ethylamine hydrochloride
Overview
Description
(+)-1-(2-Benzyloxyphenyl)ethylamine hydrochloride is a useful research compound. Its molecular formula is C15H18ClNO and its molecular weight is 263.76 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antidepressant Activity : 2-Phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives, including those related to (+)-1-(2-Benzyloxyphenyl)ethylamine hydrochloride, have shown potential as antidepressants. These compounds inhibit rat brain imipramine receptor binding and the uptake of neurotransmitters such as norepinephrine and serotonin. One of the derivatives, venlafaxine, is undergoing clinical evaluation (Yardley et al., 1990).
Sigma Receptor Binding : A study identified a novel class of superpotent sigma ligands specific for the sigma receptor, which includes derivatives of this compound. These compounds have shown high efficacy for the sigma receptor, suggesting their potential use in determining the functional role of sigma receptors and in the development of therapeutic agents (de Costa et al., 1992).
Local Anaesthetic Properties : Certain aminoalkyl aryl ethers derived from this compound have been investigated for their local anaesthetic activity. These compounds exhibited shorter duration of motor paralysis compared to standard treatments but showed neither apparent systemic nor local side effects (al-Saadi & Sneader, 1993).
Monoamine Oxidase Inhibition : Alkyloxy derivatives of 1-phenylethylamine, closely related to this compound, have demonstrated anti-monoamine oxidase activity. Specifically, a derivative with hexyloxy and propyl substituents showed significant inhibitory power, suggesting potential for antidepressant applications (McCoubrey, 1959).
Properties
IUPAC Name |
1-(2-phenylmethoxyphenyl)ethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO.ClH/c1-12(16)14-9-5-6-10-15(14)17-11-13-7-3-2-4-8-13;/h2-10,12H,11,16H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGOKOLBJBKBTSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1OCC2=CC=CC=C2)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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